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Compound of Interest

Compound Name: Fmoc-Thr(SO3Na)-OH

Cat. No.: B12282746

For researchers, medicinal chemists, and professionals in drug development, the incorporation
of modified amino acids into peptide structures is a critical step in designing novel therapeutics
and biological probes. Among these modifications, sulfation of hydroxy amino acids like
threonine plays a pivotal role in various biological processes, including protein-protein
interactions and signal transduction. This technical guide provides an in-depth overview of the
chemical properties, synthesis, and application of Na-Fmoc-O-sulfo-L-threonine sodium salt
(Fmoc-Thr(SO3Na)-OH), a key building block for the synthesis of threonine-sulfated peptides.

Core Chemical Properties

Fmoc-Thr(SO3Na)-OH is a derivative of the amino acid threonine, where the alpha-amino
group is protected by a fluorenylmethyloxycarbonyl (Fmoc) group, and the hydroxyl group is
sulfated and present as a sodium salt. This modification imparts unique chemical
characteristics that influence its use in solid-phase peptide synthesis (SPPS).
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Property

Value

Reference

Molecular Formula

C19H18NNaO8S

[1]2]

Molecular Weight

443.40 g/mol

[3]

Appearance

White to off-white powder

Purity

Typically 298%

[3]

Solubility

The sodium salt form can
exhibit poor solubility in
common organic solvents used
in SPPS, such as DMF and
NMP.[4] The
tetrabutylammonium salt form
offers significantly improved

solubility in organic solvents.[5]

Stability

The O-sulfate linkage is
intrinsically acid-labile. The
tetrabutylammonium salt of O-
sulfated hydroxy amino acids
shows minimized desulfation
during Fmoc-based peptide
synthesis, TFA cleavage, and
HPLC purification.[5] Stability
experiments with 95% TFA at
room temperature showed that
for the tetrabutylammonium
derivative of sulfated serine,
threonine, and hydroxyproline,
desulfation was less than 5%
after standard deprotection

and resin-cleavage times.[5]

Experimental Protocols
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The successful incorporation of Fmoc-Thr(SO3Na)-OH into a peptide sequence requires
careful consideration of the synthetic strategy, owing to the compound's properties. Below are
detailed protocols for the synthesis of the building block and its application in SPPS.

Synthesis of Fmoc-Thr(SO3-N+Bu4)-OH

Given the superior solubility and stability of the tetrabutylammonium salt, its synthesis is
presented here as a recommended alternative to the sodium salt.[5]

Materials:

e Fmoc-Thr-OH

 Sulfur trioxide-dimethylformamide complex (SO3:-DMF)
e Anhydrous N,N-Dimethylformamide (DMF)

o Tetrabutylammonium hydrogen sulfate (TBAHS)
e Sodium bicarbonate (NaHCO3)

e Dichloromethane (DCM)

o Water

e Brine

Procedure:

e Dissolve Fmoc-Thr-OH in anhydrous DMF.

e Add 5 equivalents of SO3-DMF complex to the solution and stir under an inert atmosphere
(e.g., argon or nitrogen) at room temperature overnight.

e Quench the reaction by adding water.
o Add a solution of TBAHS in water to the reaction mixture.

o Extract the aqueous phase with DCM.
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Wash the combined organic phases with water and then with brine.

Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to yield Fmoc-Thr(SO3-N+Bu4)-OH.

Solid-Phase Peptide Synthesis (SPPS) using Fmoc-
Thr(SO3-N+Bu4)-OH

This protocol outlines the general steps for incorporating the sulfated threonine building block

into a peptide chain on a solid support.

Materials:

Rink amide resin (or other suitable resin)
Fmoc-protected amino acids
Fmoc-Thr(SO3-N+Bu4)-OH

Coupling reagents: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium
hexafluorophosphate) or PyBOP (benzotriazol-1-yl-oxytripyrrolidinophosphonium
hexafluorophosphate)[6][7]

Base: N,N-Diisopropylethylamine (DIPEA)
Deprotection solution: 20% piperidine in DMF
Solvents: DMF, DCM

Washing solvents: DMF, DCM, Methanol

Cleavage cocktail: e.g., 95% Trifluoroacetic acid (TFA), 2.5% water, 2.5% triisopropylsilane
(T1S)

Precipitation solvent: Cold diethyl ether

Procedure:
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e Resin Swelling: Swell the resin in DMF for 30-60 minutes.

e Fmoc Deprotection: Treat the resin with 20% piperidine in DMF to remove the Fmoc
protecting group from the growing peptide chain. Wash the resin thoroughly with DMF.

e Coupling of Fmoc-Thr(SO3-N+Bu4)-OH:

o Pre-activate a solution of Fmoc-Thr(SO3-N+Bu4)-OH (e.g., 3 equivalents relative to resin
loading) and a coupling reagent like HBTU or PyBOP (3 equivalents) in DMF with DIPEA
(6 equivalents) for a few minutes.

o Add the activated amino acid solution to the deprotected resin.

o Allow the coupling reaction to proceed for 1-2 hours at room temperature. Monitor the
coupling reaction using a ninhydrin test.

e Washing: After the coupling is complete, wash the resin extensively with DMF, DCM, and
methanol to remove excess reagents and byproducts.

o Chain Elongation: Repeat the deprotection and coupling steps for the subsequent amino
acids in the peptide sequence.

» Final Deprotection: Remove the N-terminal Fmoc group with 20% piperidine in DMF.

o Cleavage and Global Deprotection: Treat the peptide-resin with a cleavage cocktail (e.g.,
95% TFA/2.5% water/2.5% TIS) for 2-3 hours to cleave the peptide from the resin and
remove acid-labile side-chain protecting groups.

o Peptide Precipitation and Purification: Precipitate the crude peptide by adding the cleavage
mixture to cold diethyl ether. Centrifuge to collect the peptide pellet, wash with cold ether,
and then purify by reverse-phase high-performance liquid chromatography (RP-HPLC).

RP-HPLC Purification of Threonine-Sulfated Peptides

Instrumentation and Columns:

e A preparative or semi-preparative RP-HPLC system.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12282746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e C18 column.

Mobile Phases:

o Buffer A: 0.1 M ammonium acetate in water.
» Buffer B: Acetonitrile.

e The use of ammonium acetate-based buffers is recommended for the purification of sulfated
peptides.[7]

Gradient:

e Alinear gradient from a low percentage of Buffer B to a higher percentage over a defined
time (e.g., 5% to 60% Buffer B over 30 minutes) is typically used. The optimal gradient will
depend on the specific peptide sequence.

Detection:
e UV detection at 214 nm and 280 nm.
Post-Purification:

e Fractions containing the pure peptide are pooled and lyophilized. Repeated lyophilization
may be necessary to completely remove the ammonium acetate.

Mass Spectrometry and NMR Characterization

Mass Spectrometry:

o Electrospray ionization (ESI) or Matrix-Assisted Laser Desorption/lonization (MALDI) mass
spectrometry can be used to confirm the molecular weight of the synthesized peptide.

o Analysis of sulfated peptides can be challenging due to the lability of the sulfate group, which
can be lost during ionization.

o Characterization is best performed in negative ion mode, which can help to preserve the
sulfate group.[7]
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NMR Spectroscopy:

e 1H and 13C NMR spectroscopy can be used to confirm the structure of Fmoc-Thr(SO3Na)-
OH and to analyze the conformation of the final peptide. The presence of the sulfate group
will induce characteristic chemical shifts in the threonine residue.

Biological Significance and Signaling Pathways

O-sulfation of serine and threonine residues is a recognized post-translational modification that
can occur on a variety of proteins in eukaryotes.[8] This modification is implicated in
fundamental biological processes such as protein assembly and signal transduction.[8]

While the role of tyrosine sulfation in modulating protein-protein interactions and signaling is
well-established, the specific signaling pathways involving sulfated threonine are an active area
of research. Threonine residues are known to be key players in signaling cascades, particularly
through phosphorylation. The interplay and potential crosstalk between threonine sulfation and
phosphorylation could represent a novel regulatory mechanism in cellular signaling.

Sulfated glycoproteins, which can contain sulfated threonine, are integral components of the
extracellular matrix and cell surfaces. They are involved in cell adhesion, migration, and
signaling. The sulfation patterns of glycosaminoglycans, which are attached to core proteins
(forming proteoglycans), can influence the binding of growth factors and other signaling
molecules, thereby modulating their activity.

Visualizations
Synthesis Workflow for Fmoc-Thr(SO3-N+Bu4)-OH

Caption: A flowchart illustrating the key steps in the synthesis of Fmoc-Thr(SO3-N+Bu4)-OH.

SPPS Workflow for Incorporating Sulfated Threonine

Caption: A schematic of the solid-phase peptide synthesis (SPPS) cycle for incorporating
sulfated threonine.

General Sulfation Signaling Concept
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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